2706-65-2; 38864-21-0

Chitotetraose, tetra-N-acetyl

• CAS RN:
• 2706-65-2; 38864-21-0

• Formula:
• C24H41N3O16

• InChI:
• InChI=1S/C24H41N3O16/c1-7(31)25-13-18(36)20(11(5-29)39-22(13)38)42-24-15(27-9(3)33)19(37)21(12(6-30)41-24)43-23-14(26-8(2)32)17(35)16(34)10(4-28)40-23/h10-24,28-30,34-38H,4-6H2,1-3H3,(H,25,31)(H,26,32)(H,27,33)

• InChIKey:
• WZZVUHWLNMNWLW-UHFFFAOYSA-N

• Chitotetraose, tetra-N-acetyl is a useful research compound. Its molecular formula is C24H41N3O16 and its molecular weight is 627.597. The purity is usually 95%.

N,N',N''-triacetylchitotriose

In Stock

• CAS RN:
• 38864-21-0

• Formula:
• C24H41N3O16

• InChI:
• InChI=1S/C24H41N3O16/c1-8(32)25-11(4-28)17(36)21(12(35)5-29)42-24-16(27-10(3)34)20(39)22(14(7-31)41-24)43-23-15(26-9(2)33)19(38)18(37)13(6-30)40-23/h4,11-24,29-31,35-39H,5-7H2,1-3H3,(H,25,32)(H,26,33)(H,27,34)/t11-,12+,13+,14+,15+,16+,17+,18+,19+,20+,21+,22+,23-,24-/m0/s1

• InChIKey:
• LRDDKCYRFNJZBX-WHFMPQCRSA-N

• N,N',N''-Triacetylchitotriose is a triose oligosaccharide derived from chitin, consisting of three N-acetylglucosamine units. It has been shown to scavenge reactive oxygen species and to protect DNA from oxidative damage.
  Tri-N-acetylchitotriose, also known as (g1cnac)3 or tri(N-acetyl-D-glucosamine), belongs to the class of organic compounds known as n-acyl-alpha-hexosamines. These are carbohydrate derivatives containing a hexose moiety in which the oxygen atom is replaced by an n-acyl group. Tri-N-acetylchitotriose exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa).
  

N-[(2S,3R,4R,5S,6R)-2-[(2R,3S,4R,5R)-5-acetamido-3,4-bis[[(2S,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]-1-hydroxy-6-oxohexan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide

In Stock

• CAS RN:
• 2706-65-2

• Formula:
• C₃₂H₅₄N₄O₂₁

• InChI:
• InChI=1S/C32H54N4O21/c1-10(42)33-14(5-37)28(56-31-20(35-12(3)44)26(50)23(47)16(7-39)53-31)29(57-32-21(36-13(4)45)27(51)24(48)17(8-40)54-32)18(9-41)55-30-19(34-11(2)43)25(49)22(46)15(6-38)52-30/h5,14-32,38-41,46-51H,6-9H2,1-4H3,(H,33,42)(H,34,43)(H,35,44)(H,36,45)/t14-,15+,16+,17+,18+,19+,20+,21+,22+,23+,24+,25+,26+,27+,28+,29+,30-,31-,32-/m0/s1

• InChIKey:
• QWBFSMSGJPCHBW-PNWIGLAMSA-N

• N-[(2S,3R,4R,5S,6R)-2-[(2R,3S,4R,5R)-5-acetamido-3,4-bis[[(2S,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]-1-hydroxy-6-oxohexan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide, also known as N-[(2S,3R,4R,5S,6R)-2-[(2R,3S,4R,5R)-5-acetamido-3,4-bis[[(2S,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]-1-hydroxy-6-oxohexan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide, is a useful research compound. Its molecular formula is C₃₂H₅₄N₄O₂₁ and its molecular weight is 830.8 g/mol. The purity is usually 95%.

2H-Pyran-3-carbonitrile, 4-(methylthio)-6-(1-naphthalenyl)-2-oxo-

• CAS RN:
• 502706-65-2

• Formula:
• C17H11NO2S

• InChI:
• InChI=1S/C17H11NO2S/c1-21-16-9-15(20-17(19)14(16)10-18)13-8-4-6-11-5-2-3-7-12(11)13/h2-9H,1H3

• InChIKey:
• SFUVNIAVTJVTHZ-UHFFFAOYSA-N

• 2H-Pyran-3-carbonitrile, 4-(methylthio)-6-(1-naphthalenyl)-2-oxo- is a useful research compound. Its molecular formula is C17H11NO2S and its molecular weight is 293.3 g/mol. The purity is usually 95%.